Cas no 2309606-20-8 (3-methyl-6-4-(9H-xanthene-9-carbonyl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 3-methyl-6-4-(9H-xanthene-9-carbonyl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2309606-20-8
• MF: C₂₃H₂₂N₄O₄
• MW: 418.445185184479
• CID: 5326784
• Update Time: 2025-07-15

3-methyl-6-4-(9H-xanthene-9-carbonyl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(4-(9H-xanthene-9-carbonyl)piperazin-1-yl)-3-methylpyrimidine-2,4(1H,3H)-dione
• 3-methyl-6-[4-(9H-xanthene-9-carbonyl)piperazin-1-yl]-1H-pyrimidine-2,4-dione
• 3-methyl-6-4-(9H-xanthene-9-carbonyl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C23H22N4O4/c1-25-20(28)14-19(24-23(25)30)26-10-12-27(13-11-26)22(29)21-15-6-2-4-8-17(15)31-18-9-5-3-7-16(18)21/h2-9,14,21H,10-13H2,1H3,(H,24,30)
• InChI Key： XCLBZZUHMYOMNM-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C2C=CC=CC1=2)C(N1CCN(C2=CC(N(C)C(N2)=O)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 754
• XLogP3: 1.7
• Topological Polar Surface Area: 82.2

Additional information on 3-methyl-6-4-(9H-xanthene-9-carbonyl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione

3-Methyl-6-4-(9H-xanthene-9-carbonyl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2309606-20-8): A Comprehensive Overview

3-Methyl-6-4-(9H-xanthene-9-carbonyl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2309606-20-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of this compound.

Chemical Structure and Synthesis

The chemical structure of 3-methyl-6-4-(9H-xanthene-9-carbonyl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione is composed of a tetrahydropyrimidine core with a methyl group at the 3-position and a piperazine ring substituted with a xanthenyl carbonyl group at the 6-position. The xanthenyl moiety is a key feature that contributes to the compound's unique properties and potential biological activities.

The synthesis of this compound typically involves several steps. One common approach is to start with the formation of the tetrahydropyrimidine core through a multicomponent reaction involving urea, aldehydes, and amines. The piperazine ring can then be introduced via nucleophilic substitution or coupling reactions. The final step involves the attachment of the xanthenyl carbonyl group through an acylation reaction. Recent studies have explored various synthetic strategies to optimize yield and purity, such as microwave-assisted synthesis and catalytic methods.

Biological Activities

3-Methyl-6-4-(9H-xanthene-9-carbonyl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione has shown promising biological activities in several areas of research. One of its most notable applications is in the field of neuropharmacology. Studies have demonstrated that this compound exhibits potent neuroprotective effects by modulating various signaling pathways involved in neuronal survival and function.

In particular, research has shown that 3-methyl-6-4-(9H-xanthene-9-carbonyl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione can effectively inhibit the activity of certain enzymes involved in oxidative stress and inflammation. These properties make it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Beyond neuropharmacology, this compound has also been investigated for its anti-cancer properties. Preclinical studies have shown that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. This makes it a promising lead compound for the development of novel anti-cancer therapies.

Recent Research Advancements

The study of 3-methyl-6-4-(9H-xanthene-9-carbonyl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione has seen significant advancements in recent years. One notable area of research is its potential as a therapeutic agent for treating chronic pain conditions. Studies have shown that this compound can effectively modulate pain signaling pathways by interacting with specific receptors and ion channels in the nervous system.

In addition to its therapeutic applications, there has been growing interest in understanding the molecular mechanisms underlying the biological activities of this compound. Advanced techniques such as X-ray crystallography and computational modeling have provided valuable insights into its structure-function relationships. These studies have identified key structural features that contribute to its biological activities and have guided efforts to optimize its pharmacological properties.

Clinical Trials and Future Prospects

The promising preclinical results for 3-methyl-6-4-(9H-xanthene-9-carbonyl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione have led to increased interest in advancing it to clinical trials. Several Phase I trials are currently underway to evaluate its safety and tolerability in human subjects. Preliminary data from these trials have been encouraging, with no major adverse effects reported.

If these early trials are successful, subsequent Phase II and III trials will be conducted to further assess the efficacy and safety of this compound for various therapeutic indications. The ultimate goal is to develop it into a safe and effective treatment option for patients suffering from neurodegenerative diseases, cancer, chronic pain conditions, and other related disorders.

Conclusion

3-Methyl-6-4-(9H-xanthene-9-carbonyl)piperazin-1-y-l1,2,3,-tetrahydropyrimidine--dione (CAS No. 2309606--8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical potential, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.